Cas no 2097864-39-4 (N-({2,2'-bifuran-5-yl}methyl)-2,2-diphenylacetamide)

• Product Name: N-({2,2'-bifuran-5-yl}methyl)-2,2-diphenylacetamide
• CAS No: 2097864-39-4
• MF: C₂₃H₁₉NO₃
• MW: 357.401866197586
• CID: 5999507
• PubChem ID: 126852623
• Update Time: 2025-08-04

N-({2,2'-bifuran-5-yl}methyl)-2,2-diphenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-({2,2'-bifuran-5-yl}methyl)-2,2-diphenylacetamide
• N-({[2,2'-bifuran]-5-yl}methyl)-2,2-diphenylacetamide
• N-[[5-(furan-2-yl)furan-2-yl]methyl]-2,2-diphenylacetamide
• F6516-0687
• 2097864-39-4
• AKOS032465920

• Inchi： 1S/C23H19NO3/c25-23(24-16-19-13-14-21(27-19)20-12-7-15-26-20)22(17-8-3-1-4-9-17)18-10-5-2-6-11-18/h1-15,22H,16H2,(H,24,25)
• InChI Key： WMOKSKRZYCFZAV-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CO2)=CC=C1CNC(C(C1C=CC=CC=1)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 357.13649347g/mol
• Monoisotopic Mass: 357.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 55.4Ų

Additional information on N-({2,2'-bifuran-5-yl}methyl)-2,2-diphenylacetamide

Comprehensive Overview of N-({2,2'-bifuran-5-yl}methyl)-2,2-diphenylacetamide (CAS No. 2097864-39-4)

N-({2,2'-bifuran-5-yl}methyl)-2,2-diphenylacetamide, identified by its CAS No. 2097864-39-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound features a unique bifuran backbone coupled with a diphenylacetamide moiety, making it a promising candidate for applications in drug discovery and advanced material design. Its structural complexity and functional versatility align with current trends in targeted therapeutics and biodegradable polymers, addressing growing demands for sustainable and precision-driven solutions.

The 2,2'-bifuran core of this compound is particularly noteworthy due to its role in enhancing molecular stability and bioavailability. Researchers are increasingly exploring furan-based derivatives for their potential in anti-inflammatory and antioxidant applications, as evidenced by recent publications in high-impact journals. Additionally, the diphenylacetamide group contributes to the compound's binding affinity for specific biological targets, a feature highly sought after in neurological disorder research. These attributes position CAS No. 2097864-39-4 as a subject of interest for labs focusing on central nervous system (CNS) drug development.

From a synthetic chemistry perspective, N-({2,2'-bifuran-5-yl}methyl)-2,2-diphenylacetamide exemplifies advancements in green chemistry methodologies. Its synthesis often employs catalytic processes that minimize waste, resonating with the global push toward environmentally friendly manufacturing. This aligns with frequent search queries such as "sustainable synthetic routes for furan derivatives" and "eco-friendly amide coupling techniques," reflecting industry priorities. Furthermore, the compound's solubility and thermal stability profiles make it a viable candidate for polymeric composites used in biomedical devices.

In the context of intellectual property, CAS No. 2097864-39-4 has been referenced in patents related to drug delivery systems and functional coatings. Its molecular architecture allows for modular modifications, enabling customization for specific industrial or therapeutic needs. This adaptability answers common search trends like "tunable furan-amide hybrids" and "multifunctional pharmaceutical intermediates," highlighting its relevance in both academic and commercial spheres.

Analytical characterization of this compound typically involves HPLC, NMR, and mass spectrometry, ensuring high purity and batch consistency—a critical factor for regulatory compliance in pharmaceutical applications. Recent studies also explore its potential in photodynamic therapy, leveraging the bifuran unit's light-absorbing properties. Such interdisciplinary applications address trending topics like "next-generation photosensitizers" and "non-invasive treatment modalities," further broadening its appeal.

In summary, N-({2,2'-bifuran-5-yl}methyl)-2,2-diphenylacetamide (CAS No. 2097864-39-4) represents a convergence of innovation in medicinal chemistry, materials science, and sustainable synthesis. Its multifaceted utility and alignment with cutting-edge research trends ensure its continued prominence in scientific discourse and industrial applications.